Cas no 400771-41-7 (3-chloro-5-(trifluoromethyl)phenylmethanamine)

3-chloro-5-(trifluoromethyl)phenylmethanamine structure
400771-41-7 structure
Product Name:3-chloro-5-(trifluoromethyl)phenylmethanamine
CAS No:400771-41-7
MF:C8H7ClF3N
MW:209.596091508865
MDL:MFCD07786683
CID:925258
PubChem ID:18614348
Update Time:2025-04-19

3-chloro-5-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-(trifluoromethyl)phenyl)methanamine
    • 3-Chloro-5-(trifluoromethyl)benzylamine
    • [3-chloro-5-(trifluoromethyl)phenyl]methanamine
    • 3-CHLORO-5-TRIFLUOROMETHYL-BENZYLAMINE
    • AB42928
    • AG-F-41778
    • AK-76908
    • ANW-48936
    • CTK4I2426
    • SureCN5730059
    • 3-chloro-5-(trifluoromethyl)phenylmethanamine
    • DA-06164
    • GCLAXYMPBCHQIK-UHFFFAOYSA-N
    • DTXSID60595124
    • JS-4533
    • MFCD07786683
    • N12333
    • AKOS015920265
    • A873470
    • EN300-1933596
    • SCHEMBL5730059
    • 1-[3-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
    • 400771-41-7
    • MDL: MFCD07786683
    • Inchi: 1S/C8H7ClF3N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H,4,13H2
    • InChI Key: GCLAXYMPBCHQIK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)CN

Computed Properties

  • Exact Mass: 209.0219114g/mol
  • Monoisotopic Mass: 209.0219114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Sensitiveness: Air Sensitive

3-chloro-5-(trifluoromethyl)phenylmethanamine Security Information

  • HazardClass:8

3-chloro-5-(trifluoromethyl)phenylmethanamine Pricemore >>

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